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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of Reactive Red 180, an azo dye commonly used in various research and industrial
applications, including textile dyeing and experimental assays.

Chemical and Physical Properties

Proper preparation of a stock solution requires accurate information regarding the chemical

and physical properties of the solute. The key properties of Reactive Red 180 are summarized
below.
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Property Value References

tetrasodium;5-benzamido-4-
hydroxy-3-[[1-sulfonato-6-(2-
sulfonatooxyethylsulfonyl)naph

IUPAC Name yer Ynap [1]
thalen-2-

ylldiazenyllnaphthalene-2,7-

disulfonate

CAS Number 72828-03-6, 98114-32-0 [2][3]
Molecular Formula C290H19N3Na4017Ss [1112][3]
Molecular Weight 933.76 g/mol [2][3]
Appearance Red to dark blue powder [2][4]
Solubility (Water) 50 g/L (53.55 mM) [2]
Solubility (DMSO) 100 mg/mL (107.09 mM) [3]
Optimal pH 40-7.0 [41[5]

Experimental Protocols

The following protocols detail the preparation of aqueous and organic stock solutions of
Reactive Red 180. Adherence to these steps is crucial for ensuring the accuracy and
reproducibility of experiments.

2.1. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Handle the Reactive Red 180 powder in a well-ventilated area or a chemical fume hood to
avoid inhalation.

o Consult the Safety Data Sheet (SDS) for detailed hazard information.

2.2. Materials
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» Reactive Red 180 powder

e Solvent:
o For aqueous solution: Deionized or distilled water (softened water is recommended)[6].
o For organic solution: Anhydrous Dimethyl Sulfoxide (DMSO)[3].

e Analytical balance

e Spatula

e Weighing paper or boat

o Volumetric flask (Class A)

» Beaker

e Magnetic stirrer and stir bar or vortex mixer

» Ultrasonic bath (recommended for DMSO)[3]

e pH meter (for aqueous solutions)

e 0.22 pum syringe filter (optional, for sterilization and removal of particulates)

» Sterile, light-protecting storage tubes (e.g., amber microcentrifuge tubes)

2.3. Protocol 1: Preparation of an Aqueous Stock Solution (e.g., 10 mM)

This protocol is suitable for applications where water is the required solvent.

e Calculate Required Mass: Use the following formula to determine the mass of Reactive Red
180 powder needed: Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x
Molecular Weight ( g/mol )

o Example for 10 mL of a 10 mM solution:

» Mass (g) = 0.010 mol/L x 0.010 L x 933.76 g/mol = 0.0934 g (or 93.4 mg)
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Weighing: Accurately weigh the calculated mass of Reactive Red 180 powder using an
analytical balance.

Dissolution: a. Transfer the powder to a beaker or the volumetric flask. b. Add a small
amount of deionized water (approximately 20-30% of the final volume). c. Create a paste by
mixing the powder with the water using a spatula or by swirling. This helps prevent
clumping[7]. d. Once a uniform paste is formed, gradually add more water while continuously
stirring or vortexing. Lukewarm (not hot) water may aid dissolution[7]. e. Bring the total
volume to approximately 80% of the final volume.

pH Adjustment: Check the pH of the solution. If necessary, adjust to a neutral pH (6.5-7.5) to
prevent dye hydrolysis[6].

Final Volume: Transfer the solution to the final volumetric flask (if a beaker was used). Rinse
the beaker with a small amount of water and add the rinsing to the flask to ensure a
complete transfer. Add deionized water to reach the final desired volume.

Final Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Filtration (Optional): For applications requiring a sterile solution or the removal of any
undissolved particulates, filter the stock solution through a 0.22 um syringe filter.

Storage: Aliquot the stock solution into smaller, single-use volumes in amber tubes to protect
from light and prevent contamination from repeated use[3]. Store as recommended in
Section 3.

2.4. Protocol 2: Preparation of a DMSO Stock Solution (e.g., 1200 mM)
This protocol is for applications requiring a higher concentration or an organic solvent.
o Calculate Required Mass:
o Example for 1 mL of a 100 mM solution:
= Mass (g) = 0.100 mol/L x 0.001 L x 933.76 g/mol = 0.0934 g (or 93.4 mq)

» Weighing: Accurately weigh the calculated mass of Reactive Red 180 powder.
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» Dissolution: a. Transfer the powder into a suitable vial. b. Add the calculated volume of
anhydrous DMSO. c. Vortex the solution vigorously. d. For complete dissolution, sonicate the
solution in an ultrasonic bath until all solid particles have disappeared]3].

o Storage: Aliquot the solution into small, single-use volumes in appropriate vials (ensure they
are DMSO-compatible). Store immediately as detailed in Section 3.

Storage and Stability

Proper storage is critical to maintain the stability and efficacy of the Reactive Red 180 stock
solution.

Storage . ..
Solvent Duration Conditions
Temperature

Sealed, protected
DMSO -80°C 6 months from light and
moisture[3].

Sealed, protected
DMSO -20°C 1 month from light and
moisture[3].

Protect from light; use
Aqueous 2°C -8°C Short-term as soon as

possible[6].

Note: It is strongly recommended to prepare fresh aqueous solutions for each experiment. For
all stock solutions, avoid repeated freeze-thaw cycles by creating single-use aliquots[3].

Troubleshooting

e Poor Solubility / "Freckles": Some batches of reactive dyes, particularly reds, may be difficult
to dissolve[7]. If undissolved particles remain:

o Ensure the "pasting” method described in Protocol 2.3 was used[7].
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o For aqueous solutions, consider preparing a "urea water" solvent (dissolve urea in hot
water and cool to lukewarm) to aid dissolution[7].

o Filter the final solution through a fine mesh (e.g., nylon stocking) or a 0.22 um filter to
remove particulates[7].

Workflow Diagram

The following diagram illustrates the general workflow for preparing a stock solution of
Reactive Red 180.
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Caption: Workflow for preparing a Reactive Red 180 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of Reactive
Red 180 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380738#how-to-prepare-a-stock-solution-of-
reactive-red-180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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